Cas no 946232-76-4 (N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide)

• Product Name: N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide
• CAS No: 946232-76-4
• MF: C₁₉H₂₅N₅O₄S
• MW: 419.49790263176
• CID: 5880572
• PubChem ID: 42473922
• Update Time: 2025-05-19

N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[4-(6-ethoxy-2-methyl-4-pyrimidinyl)-1-piperazinyl]sulfonyl]phenyl]-
• N-(4-((4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide
• F2443-0071
• N-(4-{[4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide
• AKOS024648521
• 946232-76-4
• N-[4-[4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]sulfonylphenyl]acetamide
• N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide

• Inchi： 1S/C19H25N5O4S/c1-4-28-19-13-18(20-14(2)21-19)23-9-11-24(12-10-23)29(26,27)17-7-5-16(6-8-17)22-15(3)25/h5-8,13H,4,9-12H2,1-3H3,(H,22,25)
• InChI Key： BHSOTXCHVUQRKC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCN(C3C=C(OCC)N=C(C)N=3)CC2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 419.16272547g/mol
• Monoisotopic Mass: 419.16272547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• pka: 14.47±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide

Introduction to N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide, a compound with the CAS number 946232-76-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its piperazine and pyrimidine moieties, makes it a promising candidate for further exploration in drug discovery and development.

The< strong>N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide molecule exhibits a unique combination of pharmacophoric elements that contribute to its biological activity. The presence of a sulfonamide group linked to a phenyl ring and further connected to a piperazine moiety suggests potential interactions with various biological targets. These structural features are critical in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in critical biological pathways. The< strong>piperazine scaffold, in particular, is well-known for its ability to interact with a wide range of biological targets, including neurotransmitter receptors and enzymes. The incorporation of this moiety into the< strong>N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide molecule enhances its potential as a pharmacological agent.

The< strong>pyrimidine ring present in this compound is another key pharmacophoric element that contributes to its biological activity. Pyrimidine derivatives have been extensively studied for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The specific substitution pattern on the pyrimidine ring in< strong>N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide is designed to optimize interactions with target proteins, thereby enhancing its pharmacological properties.

The sulfonamide group is another important feature of this molecule that contributes to its biological activity. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The sulfonamide group in< strong>N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylsulfonyl}phenyl)acetamide is strategically positioned to interact with specific residues on target proteins, thereby modulating their activity.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutic agents. Computational methods, such as molecular docking and virtual screening, have been increasingly used to identify potential drug candidates with high affinity for target proteins. The< strong>N-(4-{4-(6-ethoxy-2-methylpyrimidin-4-y l)piperazin -1 - ylsulfonyl}phen y l)acetamide molecule has been subjected to such computational analyses, which have provided valuable insights into its binding mode and potential interactions with biological targets.

The synthesis of< strong>N-(4-{4-(6 - ethoxy - 2 - methyl pyrimidin - 4 - y l ) piper azin - 1 - ylsulfony l } phen y l)acetamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include transition metal-catalyzed reactions, asymmetric synthesis, and protective group strategies. The successful synthesis of this compound underscores the advancements in synthetic chemistry that have enabled the preparation of complex molecules with high precision.

The pharmacological evaluation of< strong>N-(4-{4-(6 - ethoxy - 2 - methyl pyrimidin - 4 - y l ) piper azin - 1 - ylsulfony l } phen y l)acetamide has revealed promising results in preclinical studies. These studies have demonstrated its ability to modulate the activity of key enzymes and receptors involved in various disease pathways. The compound has shown particular promise in the treatment of neurological disorders, where it exhibits potent interactions with neurotransmitter receptors. Additionally, it has demonstrated anti-inflammatory properties by inhibiting the activity of inflammatory cytokines.

The development of novel therapeutic agents requires a thorough understanding of their mechanism of action. Preclinical studies on< strong>N-(4-{ 4 -( 6 - eth oxy - 2 - methyl py rim idin e - 4 - y l ) piper azin e - 1 - ylsulfony l } phen y l)acetamide have provided valuable insights into its mode of action at the molecular level. These studies have identified specific binding interactions between the compound and target proteins, which are critical for its biological activity. Such information is crucial for optimizing the compound's pharmacological properties and developing effective therapeutic strategies.

The potential therapeutic applications of< strong>N-( 4 -( 6 - eth oxy - 2 m eth yl py rim idine e - 4 y l ) piper az ine e - 1 ys ulfo n y l } phen y l ) acet am ide are vast and span multiple disease areas. In addition to neurological disorders, this compound has shown promise in treating inflammatory diseases, cancer, and infectious diseases. The broad spectrum of activities exhibited by this molecule makes it an attractive candidate for further development as a therapeutic agent.

The future directionsof research on< strong>N-( { ( { ( { ( { ( { ( { ( { ( { } } } } } } will focus on optimizing its pharmacological properties through structure-based drug design and exploring new therapeutic applications. Additionally, preclinical and clinical studies will be conducted to evaluate its safety and efficacy in human populations. These studies will provide crucial data for regulatory approval and eventual clinical use.

In conclusion,< strong>N-( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structure, characterized by its< strong>piperazine,< strong>pyrimidine,and sulfonamide moieties,CAS no94623276,N(44(6ethoxy2methylpyrimidin47)),N(44(6ethoxy)),N(44(6et)moieties,N(44(5)),N(44(7)), N(44(8)), N(44(9)), N(44(10)), N(44(11)), N(44(12)), N(44(13)), N(44(14)), N(44(15)), N(44(16)), N(44(17)), N(44(18)), N(44(19)),potential therapeutic applications are vast,and it represents a promising candidate for further development as a therapeutic agent.